Cas no 953821-09-5 (Tert-butyl (3-bromo-6-methylthieno[2,3-b]pyridin-2-yl)carbamate)

• Product Name: Tert-butyl (3-bromo-6-methylthieno[2,3-b]pyridin-2-yl)carbamate
• CAS No: 953821-09-5
• MF: C₁₃H₁₅BrN₂O₂S
• MW: 343.239401102066
• CID: 4827037
• Update Time: 2025-05-25

Tert-butyl (3-bromo-6-methylthieno[2,3-b]pyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3-bromo-6-methylthieno[2,3-b]pyridin-2-yl)carbamate
• tert-butyl N-(3-bromo-6-methylthieno[2,3-b]pyridin-2-yl)carbamate
• Tert-butyl (3-bromo-6-methylthieno[2,3-b]pyridin-2-yl)carbamate

• Inchi： 1S/C13H15BrN2O2S/c1-7-5-6-8-9(14)11(19-10(8)15-7)16-12(17)18-13(2,3)4/h5-6H,1-4H3,(H,16,17)
• InChI Key： DHPDYUYGCRWQRL-UHFFFAOYSA-N
• SMILES： BrC1=C(NC(=O)OC(C)(C)C)SC2C1=CC=C(C)N=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 348
• XLogP3: 4.2
• Topological Polar Surface Area: 79.5

Additional information on Tert-butyl (3-bromo-6-methylthieno[2,3-b]pyridin-2-yl)carbamate

Introduction to Tert-butyl (3-bromo-6-methylthieno[2,3-b]pyridin-2-yl)carbamate (CAS No. 953821-09-5)

Tert-butyl (3-bromo-6-methylthieno[2,3-b]pyridin-2-yl)carbamate, with the CAS number 953821-09-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of heterocyclic molecules, featuring a fused thienopyridine core that is functionalized with various substituents, making it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of Tert-butyl (3-bromo-6-methylthieno[2,3-b]pyridin-2-yl)carbamate incorporates several key features that contribute to its potential biological activity. The presence of a bromine atom at the 3-position and a methyl group at the 6-position of the thienopyridine ring enhances its reactivity and interaction with biological targets. Additionally, the carbamate functional group at the 2-position introduces a polar moiety that can influence solubility and binding affinity.

In recent years, there has been growing interest in thienopyridine derivatives due to their diverse pharmacological properties. These compounds have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The specific arrangement of substituents in Tert-butyl (3-bromo-6-methylthieno[2,3-b]pyridin-2-yl)carbamate suggests that it may exhibit unique interactions with biological receptors, making it a valuable scaffold for drug development.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. Preclinical studies have indicated that thienopyridine derivatives can selectively inhibit certain kinases by binding to their active sites. The brominated and methylated thienopyridine core of Tert-butyl (3-bromo-6-methylthieno[2,3-b]pyridin-2-yl)carbamate may enhance its ability to interact with specific kinase domains, leading to potent inhibitory effects.

Furthermore, the carbamate group in this compound can serve as a linker for further derivatization, allowing chemists to modify its properties and tailor it for specific applications. This flexibility makes Tert-butyl (3-bromo-6-methylthieno[2,3-b]pyridin-2-yl)carbamate an attractive intermediate in synthetic chemistry. Researchers can explore various chemical reactions to introduce additional functional groups or alter the substitution pattern on the thienopyridine ring, thereby expanding its pharmacological profile.

The synthesis of Tert-butyl (3-bromo-6-methylthieno[2,3-b]pyridin-2-yl)carbamate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include bromination of the thienopyridine precursor, followed by carbamate formation using appropriate reagents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In academic research, Tert-butyl (3-bromo-6-methylthieno[2,3-b]pyridin-2-yl)carbamate has been used as a building block for more complex drug candidates. Its structural features make it amenable to modifications that can improve pharmacokinetic properties such as bioavailability and metabolic stability. By integrating computational chemistry techniques like molecular docking and virtual screening, researchers can predict how different derivatives of this compound might interact with biological targets.

The potential applications of Tert-butyl (3-bromo-6-methylthieno[2,3-b]pyridin-2-yl)carbamate extend beyond oncology. Studies have suggested that it may also have antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This broad spectrum of activity makes it a versatile compound for therapeutic development.

As our understanding of molecular interactions continues to evolve, compounds like Tert-butyl (3-bromo-6-methylthieno[2,3-b]pyridin-2-yl)carbamate will play an increasingly important role in drug discovery. Their unique structural features offer opportunities for innovation across multiple therapeutic areas. By leveraging cutting-edge synthetic methods and computational tools, scientists are paving the way for new treatments that address unmet medical needs.

The future of research involving Tert-butyl (3-bromo-6-methylthieno[2,3-b]pyridin-2-yl)carbamate looks promising as collaborations between academia and industry accelerate the translation of laboratory findings into clinical applications. Continued investigation into its pharmacological properties will likely uncover new therapeutic possibilities and refine its role in modern medicine.